Cas no 32623-88-4 (prop-2-yne-1-sulfonyl chloride)

Prop-2-yne-1-sulfonyl chloride is a highly reactive sulfonylating agent characterized by its terminal alkyne functionality. This compound is particularly valuable in organic synthesis, where it serves as a versatile intermediate for introducing sulfonyl groups into target molecules. The presence of the alkyne moiety allows for further functionalization via click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the construction of complex molecular architectures. Its reactivity with nucleophiles, including amines and alcohols, facilitates the preparation of sulfonamides and sulfonate esters. The compound’s stability under controlled conditions and its compatibility with a range of synthetic transformations make it a useful reagent in medicinal chemistry and materials science applications.
prop-2-yne-1-sulfonyl chloride structure
32623-88-4 structure
Product Name:prop-2-yne-1-sulfonyl chloride
CAS No:32623-88-4
MF:C3H3ClO2S
MW:138.572718858719
MDL:MFCD19596879
CID:2949495
PubChem ID:60749684
Update Time:2025-06-09

prop-2-yne-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Propyne-1-sulfonyl chloride
    • prop-2-yne-1-sulfonyl chloride
    • propargylsulfonyl chloride
    • SY043168
    • prop-2-yne-1-sulfonylchloride
    • 32623-88-4
    • MFCD19596879
    • AC5902
    • DB-104806
    • AKOS009271062
    • SCHEMBL20657063
    • EN300-151791
    • MDL： MFCD19596879
    • Inchi： 1S/C3H3ClO2S/c1-2-3-7(4,5)6/h1H,3H2
    • InChI Key： UQIBXRSXIGQTRE-UHFFFAOYSA-N
    • SMILES： ClS(CC#C)(=O)=O

Computed Properties

  • Exact Mass: 137.954
  • Monoisotopic Mass: 137.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 42.5

prop-2-yne-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN0271-500 MG
prop-2-yne-1-sulfonyl chloride
 32623-88-4 95%
500MG
 ¥ 2,719.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN0271-1 G
prop-2-yne-1-sulfonyl chloride
 32623-88-4 95%
1g
 ¥ 3,399.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN0271-5 G
prop-2-yne-1-sulfonyl chloride
 32623-88-4 95%
5g
 ¥ 10,170.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN0271-10 G
prop-2-yne-1-sulfonyl chloride
 32623-88-4 95%
10g
 ¥ 15,081.00 2021-05-07
TRC
B524533-10mg
prop-2-yne-1-sulfonyl chloride
 32623-88-4
10mg
 $ 50.00 2022-06-07
TRC
B524533-50mg
prop-2-yne-1-sulfonyl chloride
 32623-88-4
50mg
 $ 210.00 2022-06-07
TRC
B524533-100mg
prop-2-yne-1-sulfonyl chloride
 32623-88-4
100mg
 $ 295.00 2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07165-1g
Prop-2-yne-1-sulfonyl chloride
 32623-88-4 95%
1g
 ¥7669.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07165-250mg
Prop-2-yne-1-sulfonyl chloride
 32623-88-4 95%
250mg
 ¥2789.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07165-5g
Prop-2-yne-1-sulfonyl chloride
 32623-88-4 95%
5g
 ¥7583.0 2024-07-18

prop-2-yne-1-sulfonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:32623-88-4)prop-2-yne-1-sulfonyl chloride
Order Number:A924319
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:39
Price ($):982.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:32623-88-4)prop-2-yne-1-sulfonyl chloride
A924319
Purity:99%
Quantity:5g
Price ($):982.0
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